Cas no 2358855-81-7 (2-Propenoic acid, 3-(3-hydroxy-4,5-dimethoxyphenyl)-, (2E)-)

• Product Name: 2-Propenoic acid, 3-(3-hydroxy-4,5-dimethoxyphenyl)-, (2E)-
• CAS No: 2358855-81-7
• MF: C₁₁H₁₂O₅
• MW: 224.209983825684
• CID: 5155268
• Update Time: 2025-06-08

2-Propenoic acid, 3-(3-hydroxy-4,5-dimethoxyphenyl)-, (2E)- Chemical and Physical Properties

Names and Identifiers

• 2-Propenoic acid, 3-(3-hydroxy-4,5-dimethoxyphenyl)-, (2E)-

• Inchi： 1S/C11H12O5/c1-15-9-6-7(3-4-10(13)14)5-8(12)11(9)16-2/h3-6,12H,1-2H3,(H,13,14)/b4-3+
• InChI Key： NDGIDRFOPAADDX-ONEGZZNKSA-N
• SMILES： C(O)(=O)/C=C/C1=CC(OC)=C(OC)C(O)=C1

Additional information on 2-Propenoic acid, 3-(3-hydroxy-4,5-dimethoxyphenyl)-, (2E)-

Comprehensive Overview of 2-Propenoic acid, 3-(3-hydroxy-4,5-dimethoxyphenyl)-, (2E)- (CAS No. 2358855-81-7)

2-Propenoic acid, 3-(3-hydroxy-4,5-dimethoxyphenyl)-, (2E)-, also known by its CAS number 2358855-81-7, is a significant compound in the field of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features and potential biological activities, making it a subject of interest for various applications in drug development and therapeutic interventions.

The molecular structure of 2-Propenoic acid, 3-(3-hydroxy-4,5-dimethoxyphenyl)-, (2E)- consists of a propenoic acid backbone with a substituted phenyl ring. The presence of hydroxyl and methoxy groups on the phenyl ring imparts specific chemical properties and reactivity to the molecule. These functional groups play a crucial role in determining the compound's solubility, stability, and interaction with biological targets.

Recent studies have highlighted the potential therapeutic applications of 2-Propenoic acid, 3-(3-hydroxy-4,5-dimethoxyphenyl)-, (2E)-. One notable area of research is its anti-inflammatory properties. In vitro and in vivo experiments have demonstrated that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6. These findings suggest that 2-Propenoic acid, 3-(3-hydroxy-4,5-dimethoxyphenyl)-, (2E)- may have potential as a novel anti-inflammatory agent for treating conditions such as arthritis and inflammatory bowel disease.

Beyond its anti-inflammatory effects, 2-Propenoic acid, 3-(3-hydroxy-4,5-dimethoxyphenyl)-, (2E)- has also shown promise in cancer research. Preclinical studies have indicated that this compound can induce apoptosis in various cancer cell lines while exhibiting minimal toxicity to normal cells. The mechanism of action appears to involve the modulation of signaling pathways associated with cell proliferation and survival. These findings open up new avenues for developing targeted therapies for cancer treatment.

The pharmacokinetic properties of 2-Propenoic acid, 3-(3-hydroxy-4,5-dimethoxyphenyl)-, (2E)- have been extensively studied to understand its behavior in biological systems. Research has shown that this compound has favorable absorption and distribution profiles, making it suitable for oral administration. Additionally, its metabolic stability and low potential for drug-drug interactions further enhance its suitability as a therapeutic candidate.

In terms of safety and toxicity, preclinical studies have demonstrated that 2-Propenoic acid, 3-(3-hydroxy-4,5-dimethoxyphenyl)-, (2E)- exhibits a favorable safety profile at therapeutic doses. However, as with any new compound entering clinical trials, comprehensive safety assessments are essential to ensure patient safety and efficacy.

The synthesis of 2-Propenoic acid, 3-(3-hydroxy-4,5-dimethoxyphenyl)-, (2E)- has been optimized to improve yield and purity. Various synthetic routes have been explored to produce this compound efficiently on a large scale. One common approach involves the condensation of appropriate precursors followed by selective functional group modifications. These advancements in synthetic methods have facilitated the production of high-quality material for both research and commercial purposes.

In conclusion, 2-Propenoic acid, 3-(3-hydroxy-4,5-dimethoxyphenyl)-, (2E)- (CAS No. 2358855-81-7) is a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and biological activities make it a valuable candidate for further investigation and development into novel therapeutic agents. Ongoing research continues to uncover new insights into its mechanisms of action and potential clinical applications.